(3-Cyclopropoxy-5-(methylthio)phenyl)methanamine

• Molecular Formula: C11H15NOS
• Molecular Weight: 209.31 g/mol
• IUPAC Name: (3-cyclopropyloxy-5-methylsulfanylphenyl)methanamine
• InChI: InChI=1S/C11H15NOS/c1-14-11-5-8(7-12)4-10(6-11)13-9-2-3-9/h4-6,9H,2-3,7,12H2,1H3
• InChI Key: ZSFRRMLZDUDNKX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC(=CC(=C1)OC2CC2)CN

Description

(3-Cyclopropoxy-5-(methylthio)phenyl)methanamine is an organic compound with the molecular formula C11H15NOS and a molecular weight of 209.31 g/mol . This compound is characterized by the presence of a cyclopropoxy group, a methylthio group, and a phenylmethanamine structure. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Cyclopropoxy-5-(methylthio)phenyl)methanamine typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of 3-cyclopropoxy-5-(methylthio)benzaldehyde with an amine source, such as ammonia or a primary amine, in the presence of a reducing agent . The reaction is usually carried out in an organic solvent like ethanol or methanol at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often using continuous flow reactors and advanced purification techniques such as chromatography and crystallization .

Chemical Reactions Analysis

Types of Reactions

(3-Cyclopropoxy-5-(methylthio)phenyl)methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the cyclopropoxy or methylthio groups are replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., halides, amines). The reactions are typically carried out under controlled temperatures and pressures to ensure the desired product formation .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of the compound can yield sulfoxides or sulfones, while reduction can produce amines or alcohols .

Scientific Research Applications

(3-Cyclopropoxy-5-(methylthio)phenyl)methanamine has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and antimicrobial properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (3-Cyclopropoxy-5-(methylthio)phenyl)methanamine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

(2-Cyclopropoxy-5-(methylthio)phenyl)methanamine: Similar structure but with a different position of the cyclopropoxy group.

(3-(2-Methoxyethoxy)phenyl)methanamine: Contains a methoxyethoxy group instead of a cyclopropoxy group.

(3-methyl-2-thienyl)methylamine: Features a thienyl group instead of a phenyl group.

Uniqueness

(3-Cyclopropoxy-5-(methylthio)phenyl)methanamine is unique due to the presence of both cyclopropoxy and methylthio groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable for specific research applications where these properties are advantageous .